N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C16H26N4OS/c1-12-7-9-20(10-8-12)11-14(21)17-16-19-18-15(22-16)13-5-3-2-4-6-13/h12-13H,2-11H2,1H3,(H,17,19,21)
• InChI Key: XVMFEVSSHFAGEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=NN=C(S2)C3CCCCC3
• Molecular Formula: C16H26N4OS
• Molecular Weight: 322.5 g/mol

Description

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide, also known as CTDP-1, is a compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a range of biochemical and physiological effects, and its mechanism of action has been elucidated through scientific research.

Mechanism of Action

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in a range of physiological processes, including learning and memory, attention, and inflammation. By modulating the activity of this receptor, N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide is able to exert its therapeutic effects.
Biochemical and Physiological Effects:
N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide has been shown to have a range of biochemical and physiological effects. It has been demonstrated to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-1β. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide has also been shown to have analgesic effects by reducing pain sensitivity in animal models. Additionally, N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide has anxiolytic effects, reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide in lab experiments is its well-characterized mechanism of action. This allows researchers to design experiments that specifically target the receptor and pathway of interest. However, one limitation of using N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide is its relatively low potency, which may require higher concentrations to achieve the desired effect.

Future Directions

There are several future directions for research on N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide. One area of interest is its potential therapeutic applications in neurodegenerative diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide and its mechanism of action. Finally, the development of more potent analogs of N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide may lead to improved therapeutic efficacy.

Scientific Research Applications

N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects in animal models. N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide has also been shown to have potential neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.